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Compound of Interest

Compound Name:
3,5-Dichlorophenylhydrazine

hydrochloride

Cat. No.: B046826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3,5-Dichlorophenylhydrazine hydrochloride (CAS No: 63352-99-8). The

information is intended to support research, synthesis, and drug development activities where

this compound is utilized as a key chemical intermediate.

Chemical Identity and Properties
3,5-Dichlorophenylhydrazine hydrochloride is a dichlorinated phenylhydrazine derivative,

commonly used as a building block in the synthesis of more complex molecules, including

those with potential therapeutic applications.[1][2]

Table 1: General and Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₆H₇Cl₃N₂ [3][4]

Molecular Weight 213.49 g/mol [1][3][4][5]

Appearance
White to cream or light yellow

crystalline powder
[3]

Melting Point
208-210 °C (with

decomposition)
[1][3][6]

Boiling Point 286.1 °C at 760 mmHg [3][7]

Flash Point 126.8 °C [3]

Solubility Soluble in water [3]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Keep in a

dark place.

[3][7]

Note on pKa: An experimental pKa value for 3,5-Dichlorophenylhydrazine hydrochloride is

not readily available in the reviewed literature. For context, the pKa of the unsubstituted

phenylhydrazine is approximately 5.21.[8] The presence of two electron-withdrawing chloro

groups on the phenyl ring is expected to decrease the basicity of the hydrazine moiety, thus

lowering the pKa relative to the parent compound.

Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 3,5-
Dichlorophenylhydrazine hydrochloride are not publicly available in the form of peak lists or

spectra. However, commercial suppliers indicate the availability of such data upon request.

Safety and Handling
3,5-Dichlorophenylhydrazine hydrochloride is classified as harmful and an irritant. It is

harmful if swallowed, inhaled, or in contact with skin, and causes skin, eye, and respiratory

irritation.[1][3]
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Table 2: Hazard and Safety Information

Identifier Description Source(s)

Hazard Class

Acute Toxicity (Oral, Dermal,

Inhalation), Skin Irritation, Eye

Irritation, Specific Target Organ

Toxicity (Single Exposure)

[1]

Signal Word Warning [1]

Hazard Statements
H302, H312, H332, H315,

H319, H335
[1]

Precautionary Statements

P261, P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338

[1]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust

mask, should be worn when handling this compound.[1] Work should be conducted in a well-

ventilated area.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of this

specific compound are not extensively published. However, standard methodologies for organic

compounds can be applied.

Synthesis of 3,5-Dichlorophenylhydrazine Hydrochloride
A general method for the preparation of 3,5-Dichlorophenylhydrazine hydrochloride involves

the reaction of phenylhydrazine with 3,5-dichlorobenzoyl chloride. The final product is then

crystallized through the addition of hydrochloric acid.[3]

Melting Point Determination
The melting point can be determined using a standard melting point apparatus. A small, dry

sample is packed into a capillary tube and heated at a slow, controlled rate. The temperature

range from the first appearance of liquid to the complete liquefaction of the solid is recorded.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.sigmaaldrich.com/SG/en/product/aldrich/153648
https://www.benchchem.com/product/b046826?utm_src=pdf-body
https://www.benchchem.com/product/b046826?utm_src=pdf-body
https://www.drawellanalytical.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Assessment (Qualitative)
To determine solubility in a specific solvent, a small amount of 3,5-Dichlorophenylhydrazine
hydrochloride can be added to the solvent at a controlled temperature. The mixture is

agitated, and the dissolution of the solid is observed.

Spectroscopic Analysis
NMR Spectroscopy: For ¹H and ¹³C NMR analysis, the sample would be dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The spectra are then acquired on an

NMR spectrometer.[9][10]

FT-IR Spectroscopy: An infrared spectrum can be obtained by preparing a KBr pellet

containing a small amount of the finely ground solid sample or by using an Attenuated Total

Reflectance (ATR) accessory.[3][4][11]

Mass Spectrometry: Mass spectral data can be obtained using techniques such as

electrospray ionization (ESI) coupled with a mass analyzer. The sample is typically dissolved

in a suitable volatile solvent.[12][13][14]

Applications in Synthesis
3,5-Dichlorophenylhydrazine hydrochloride is primarily used as a reagent in organic

synthesis.[3] A notable application is in the synthesis of 2H-benzo[b][3][15]oxazin-3(4H)-one

derivatives, which have been investigated for their potential as anti-leukemic agents.[15][16]

[17]

Visualized Workflow: Synthesis and Application
As no direct biological signaling pathways involving 3,5-Dichlorophenylhydrazine
hydrochloride have been identified, the following diagrams illustrate its chemical synthesis

and a key synthetic application.
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Caption: Synthesis of 3,5-Dichlorophenylhydrazine Hydrochloride.
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Caption: Synthetic application of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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